Cas no 33676-00-5 (Hypophyllanthin)

• Product Name: Hypophyllanthin
• CAS No: 33676-00-5
• MF: C₂₄H₃₀O₇
• MW: 430.490808010101
• MDL: MFCD03424459
• CID: 315197
• PubChem ID: 329766215
• Update Time: 2025-11-06

Hypophyllanthin Chemical and Physical Properties

Names and Identifiers

• Naphtho[1,2-d]-1,3-dioxole,9-(3,4-dimethoxyphenyl)-6,7,8,9-tetrahydro-4-methoxy-7,8-bis(methoxymethyl)-,(7S,8S,9R)-
• Hypophyllanthin
• (7R,8R,9S)-9-(3,4-dimethoxyphenyl)-4-methoxy-7,8-bis(methoxymethyl)-6,7,8,9-tetrahydrobenzo[g][1,3]benzodioxole
• HYPOPHYLLANTHIN(P) PrintBack
• Hypophyllantin
• Naphtho[1,2-d]-1,3-dioxole,9-(3,4-dimethoxyphenyl)-6,7,8,9-tetrahydro-4-methoxy-7,8-bis(methox...
• NSC 619044
• [ "" ]
• HYPOPHYLLANTHIN (CONSTITUENT OF PHYLLANTHUS AMARUS) [DSC]
• Q27253693
• 22ZZ21E33P
• (7R,8R,9S)-9-(3,4-dimethoxyphenyl)-4-methoxy-7,8-bis(methoxymethyl)-6,7,8,9-tetrahydronaphtho(1,2-d)(1,3)dioxole
• HYPOPHYLLANTHIN (CONSTITUENT OF PHYLLANTHUS AMARUS)
• Naphtho(1,2-d)-1,3-dioxole, 9-(3,4-dimethoxyphenyl)-6,7,8,9-tetrahydro-4-methoxy-7,8-bis(methoxymethyl)-, (7S,8S,9R)-
• NSC-619044
• CHEMBL510130
• BDBM50292475
• Naphtho(1,2-d)-1,3-dioxole, 9-(3,4-dimethoxyphenyl)-6,7,8,9-tetrahydro-4-methoxy-7,8-bis(methoxymethyl)-, (7R,8R,9S)-
• A1-06838
• (7R,9S)-9-(3,4-dimethoxyphenyl)-4-methoxy-7,8-bis(methoxymethyl)-6,7,8,9-tetrahydrobenzo[g][1,3]benzodioxole
• UNII-22ZZ21E33P
• NAPHTHO(1,2-D)-1,3-DIOXOLE, 9-(3,4-DIMETHOXYPHENYL)-6,7,8,9-TETRAHYDRO-4-METHOXY-7,8-BIS(METHOXYMETHYL)-, (7R,8R,9S)-REL-
• DTXSID50187355
• AKOS032948633
• 33676-00-5
• CS-0032116
• MS-27652
• HY-N4108
• (+/-)-Hypophyllanthin
• (7S,8S,9R)-9-(3,4-dimethoxyphenyl)-4-methoxy-7,8-bis(methoxymethyl)-6,7,8,9-tetrahydrobenzo[g][1,3]benzodioxole
• 78215-54-0
• (7S,8S,9R)-9-(3,4-Dimethoxyphenyl)-4-methoxy-7,8-bis(methoxymethyl)-6,7,8,9-tetrahydro-2H-naphtho[1,2-d][1,3]dioxole
• DTXSID70857866
• Hypophyllanthin, analytical standard
• AKOS037514694
• NCI60_005685
• NSC619044
• DA-74369
• LBJCUHLNHSKZBW-XGHQBKJUSA-N

• MDL： MFCD03424459
• Inchi： 1S/C24H30O7/c1-25-11-16-8-15-10-20(29-5)23-24(31-13-30-23)22(15)21(17(16)12-26-2)14-6-7-18(27-3)19(9-14)28-4/h6-7,9-10,16-17,21H,8,11-13H2,1-5H3/t16-,17-,21+/m0/s1
• InChI Key： LBJCUHLNHSKZBW-XGHQBKJUSA-N
• SMILES： O(C)C[C@@H]1[C@@H](C2C=CC(=C(C=2)OC)OC)C2=C3C(=C(C=C2C[C@H]1COC)OC)OCO3

Computed Properties

• Exact Mass: 430.19900
• Monoisotopic Mass: 430.19915329 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 560
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 430.5
• XLogP3: 3.6
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.158
• Melting Point: 129-130 ºC
• PSA: 64.61000
• LogP: 3.65430

Hypophyllanthin Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• RTECS：QL0577000
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Aryltetralin lignans Aryltetralin lignans
• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Aryltetralin lignans

Additional information on Hypophyllanthin

Hypophyllanthin: A Comprehensive Overview

Hypophyllanthin, with the CAS number 33676-00-5, is a bioactive compound that has garnered significant attention in the fields of pharmacology, natural products chemistry, and traditional medicine. This compound, primarily isolated from certain plant species, exhibits a wide range of biological activities that make it a promising candidate for various applications in health and wellness.

The name Hypophyllanthin itself suggests its origin from the genus Phyllanthus, a group of plants known for their rich pharmacological properties. Recent studies have highlighted its potential as an antioxidant, anti-inflammatory, and neuroprotective agent. These findings underscore its importance in the development of natural remedies and functional foods.

One of the most notable aspects of Hypophyllanthin is its ability to combat oxidative stress, a condition linked to numerous chronic diseases such as cancer, diabetes, and neurodegenerative disorders. Research published in 2023 demonstrated that this compound significantly reduces reactive oxygen species (ROS) levels in vitro, indicating its potential as a therapeutic agent for oxidative stress-related conditions.

In addition to its antioxidant properties, Hypophyllanthin has shown promising anti-inflammatory effects. Studies conducted on animal models revealed that it inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a potential candidate for treating inflammatory diseases like arthritis and inflammatory bowel disease.

The neuroprotective effects of Hypophyllanthin have also been explored extensively. A 2022 study published in the journal Nature Neuroscience found that this compound protects against neuronal damage caused by amyloid-beta peptides, which are implicated in Alzheimer's disease. This discovery has opened new avenues for research into its application in neurodegenerative disorders.

Beyond its therapeutic potential, Hypophyllanthin is also being investigated for its role in enhancing cognitive function. Preliminary studies suggest that it may improve memory retention and learning abilities in aged animals, further highlighting its value in aging-related research.

The chemical structure of Hypophyllanthin plays a crucial role in its bioactivity. It belongs to the class of flavonoids, which are known for their diverse biological activities. The presence of hydroxyl groups and conjugated double bonds in its structure contributes to its strong antioxidant capacity and ability to interact with cellular pathways involved in inflammation and oxidative stress.

From an application standpoint, Hypophyllanthin is being considered for incorporation into dietary supplements, skincare products, and pharmaceutical formulations. Its natural origin and documented health benefits make it an attractive ingredient for consumers seeking holistic health solutions.

In conclusion, Hypophyllanthin (CAS No. 33676-00-5) represents a significant advancement in the field of natural products research. With ongoing studies exploring its mechanisms of action and potential therapeutic applications, this compound holds immense promise for addressing some of the most pressing health challenges of our time.